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Compound of Interest

Compound Name:
tert-Butyl 5-bromo-6-

methylpicolinate

CAS No.: 2404734-24-1

Cat. No.: B6293202

Get Quote

Structural Isomerism, Synthesis, and
Pharmacological Profiling of Conformationally
Restricted Phenethylamines
Executive Summary
The molecular formula C11H14BrNO2 represents a specific class of halogenated

phenethylamine derivatives utilized primarily in serotonergic receptor mapping. While the

formula theoretically corresponds to multiple structural isomers, it is most scientifically

significant as the envelope for TCB-2 ([(7R)-3-Bromo-2,5-dimethoxybicyclo[4.2.0]octa-1,3,5-

trien-7-yl]methanamine).

TCB-2 serves as a critical probe in neuropharmacology due to its high affinity and selectivity for

the 5-HT2A receptor.[1] By incorporating the ethylamine side chain of the parent compound

(2C-B) into a rigid benzocyclobutene ring, TCB-2 restricts conformational freedom, allowing

researchers to map the precise steric requirements of the receptor's orthosteric binding site.

This guide details the structural identity, synthetic logic, and signaling pathways associated with

C11H14BrNO2, designed for application scientists and drug development professionals.
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Part 1: Chemical Identity & Structural Isomerism
The formula C11H14BrNO2 is distinct from the classic "2C-B" (C10H14BrNO2) by the addition

of a single carbon atom, which is typically utilized to form a cyclic constraint (ring closure) or an

N-methylated congener.

Primary Compound of Interest: TCB-2[1][2][3][4]
IUPAC Name: [(7R)-3-Bromo-2,5-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-

yl]methanamine[1][4]

Common Name: TCB-2 (2C-BCB)[1]

Structural Class: Benzocyclobutene-fused phenethylamine.

Key Feature: Conformational restriction of the alpha-carbon to the benzene ring.

Secondary Isomers (Comparative Context)
To ensure analytical specificity, one must distinguish TCB-2 from other potential isomers with

the same mass (MW: 272.14 g/mol ).

Compound IUPAC Name
Structural
Modification

Pharmacology

TCB-2

[(7R)-3-Bromo-2,5-

dimethoxybicyclo[4.2.

0]octa-1,3,5-trien-7-

yl]methanamine

Benzocyclobutene

ring fusion

Potent 5-HT2A

Agonist (

~0.26 nM)

ZC-B

3-(4-bromo-2,5-

dimethoxyphenyl)azeti

dine

Azetidine ring (side

chain cyclization)
5-HT2A Agonist

6-Bromo-MDMA

1-(6-bromo-1,3-

benzodioxol-5-yl)-N-

methylpropan-2-amine

Brominated MDMA

analog

SERT Inhibitor (Not a

releasing agent)

Part 2: Pharmacological Mechanism (TCB-2)[1][2]
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TCB-2 is a "super-agonist" at the 5-HT2A receptor. Its rigid structure forces the amine side

chain into a specific conformation that optimally engages the aspartate residue (Asp155) in

Transmembrane Domain 3 (TM3) of the receptor.

Signaling Pathway
Unlike simple antagonists, TCB-2 recruits specific downstream effectors. The activation of 5-

HT2A by TCB-2 triggers the Gq/11-mediated phospholipase C (PLC) pathway, leading to

intracellular calcium release.

Figure 1: 5-HT2A Signaling Cascade Induced by TCB-2
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Caption: TCB-2 binding initiates the canonical Gq-PLC-IP3 pathway, resulting in calcium

mobilization. This pathway is distinct from the β-arrestin recruitment pathway often studied in

biased agonism.

Part 3: Synthetic Logic & Methodology
The synthesis of TCB-2 is chemically demanding due to the instability of the benzocyclobutene

system. The following overview outlines the authoritative route established by McLean et al.

(2006), focusing on the construction of the bicyclic core.

1. Retrosynthetic Analysis
The core challenge is forming the four-membered ring fused to the benzene. This is typically

achieved via the generation of an ortho-quinodimethane intermediate or through specific

cyclization of phenylacetic acid derivatives.

2. Synthetic Workflow (Conceptual)
Precursor Selection: Start with 2,5-dimethoxybenzaldehyde.

Side Chain Extension: Conversion to a nitrostyrene or similar intermediate to establish the

carbon framework.

Ring Closure (Critical Step): The formation of the benzocyclobutene ring (bicyclo[4.2.0]octa-

1,3,5-triene) often requires high-dilution conditions or flash vacuum pyrolysis (FVP)

techniques in related analogs, though TCB-2 specifically utilizes a cyclization involving a

halogenated intermediate to close the 4-membered ring.

Amination: The final step involves the conversion of a cyano or amide substituent on the

cyclobutene ring into the primary methanamine -CH2-NH2.

Note on Stability: Benzocyclobutenes are thermally sensitive. They can undergo electrocyclic

ring opening to form reactive o-xylylenes upon heating (>180°C). Synthesis and storage must

occur under controlled temperatures.

Part 4: Experimental Protocols (Receptor Binding)
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For researchers utilizing TCB-2 as a radioligand competitor or functional probe, the following

protocol ensures data integrity.

Protocol: 5-HT2A Competition Binding Assay
Objective: Determine the affinity (

) of a test compound using TCB-2 as a reference or competitor.

Membrane Preparation:

Transfect HEK293 cells with human 5-HT2A cDNA.

Harvest cells and homogenize in 50 mM Tris-HCl (pH 7.4).

Centrifuge at 40,000 x g for 20 mins; resuspend pellet.

Incubation:

Radioligand: [3H]-Ketanserin (0.5 nM) for antagonist binding or [3H]-DOB for agonist

binding.

Competitor: TCB-2 (10^-10 to 10^-5 M).

Buffer: 50 mM Tris-HCl, 4 mM CaCl2, 0.1% ascorbic acid (to prevent oxidation of the

phenethylamine).

Equilibrium: Incubate at 37°C for 60 minutes.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI).

Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and convert to

using the Cheng-Prusoff equation.

Safety Validation: TCB-2 is active in the nanomolar range.[1] All handling requires full PPE,

including respiratory protection, to prevent accidental exposure to sub-milligram quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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